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Compound of Interest

Compound Name: 4-Decanone

cat. No.: B1582152

An In-depth Technical Guide to 4-Decanone: Structural Formula and Isomerism

This technical guide provides a comprehensive overview of 4-decanone, focusing on its
structural formula and the various isomers it can form. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry, offering detailed information on its chemical properties, isomer classification, and
relevant experimental methodologies.

Introduction to 4-Decanone

4-Decanone, also known as propyl hexyl ketone, is an aliphatic ketone with the molecular
formula C10H200.[1][2] It is a clear, colorless liquid at room temperature.[1] Understanding the
structure and isomerism of 4-decanone is fundamental to its application in various chemical
syntheses and for differentiating it from other related compounds in analytical studies.

Structural Formula

The structure of 4-decanone consists of a ten-carbon chain with a carbonyl group (C=0)
located at the fourth carbon position.

IUPAC Name: Decan-4-one[1]

Molecular Formula: C10H200[1][2]

Molecular Weight: 156.27 g/mol [1][3]

SMILES: CCCCCCC(=0)CCC[1][4]
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e InChl: INnChI=1S/C10H200/c1-3-5-6-7-9-10(11)8-4-2/h3-9H2,1-2H3[1][2]
e CAS Number: 624-16-8[1][2]

Physicochemical Properties of 4-Decanone

The physical and chemical properties of 4-decanone are summarized in the table below.
These properties are crucial for its handling, storage, and application in experimental settings.

Property Value Unit Reference

Molecular Weight 156.27 g/mol [11[3]
Colorless to pale

Appearance o - [5]
yellow liquid

Melting Point -9to -5 °C [5]

Boiling Point 205 to 207 °C [5]

Density 0.824 g/mL [6]

Refractive Index 1.424 - [6]

N mg/L at 25°C
Water Solubility 131 [5]

(estimated)

logP (Octanol/Water) 3.2 - [5]

Isomerism in Decanones

Isomers are molecules that have the same molecular formula but different arrangements of
atoms.[7][8] For the molecular formula C10H200, a multitude of isomers exist, which can be
broadly classified into structural isomers and stereoisomers.

Structural Isomers

Structural isomers have the same molecular formula but different connectivity of atoms.[7] For
4-decanone, these include positional, chain, and functional group isomers.
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» Positional Isomers: These isomers differ in the position of the carbonyl group on the decane
backbone.[9][10] Examples include:

o 2-Decanone
o 3-Decanone
o 5-Decanone

o Chain Isomers: These isomers have different arrangements of the carbon skeleton, such as
branching.[8] There is a vast number of possible chain isomers. Examples include:

o 2-Methyl-4-nonanone
o 3,3-Dimethyl-2-octanone
o 5-Propyl-2-heptanone

o Functional Group Isomers: These isomers have different functional groups.[7][9] For
C10H200, the most common functional group isomers are aldehydes, but cyclic alcohols and
ethers also exist.

o Aldehyde: Decanal
o Cyclic Alcohols: Cyclodecanol, various methylcyclononanols, etc.

o Unsaturated Alcohols: For example, decenols like dec-1-en-4-ol.
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Isomer Classification for C10H200
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Caption: Logical relationship of isomers for the molecular formula C10H200.

Stereoisomers

Stereoisomers have the same molecular formula and connectivity but differ in the three-
dimensional arrangement of atoms.[11]

» Enantiomers: These are non-superimposable mirror images of each other that arise from the
presence of a chiral center.[12][13] A chiral carbon is an atom bonded to four different
groups. While 4-decanone itself is not chiral, many of its isomers are. For example, 3-
decanone is chiral, as are branched ketones like 2-methyl-4-nonanone. These chiral
molecules can exist as a pair of enantiomers (R and S forms).

o Diastereomers: These are stereoisomers that are not mirror images of each other.
Diastereomers occur in compounds with two or more chiral centers. For example, a
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branched decanone with two chiral centers, such as 3,5-dimethyl-4-octanone, can have
diastereomers.

Experimental Protocols
Synthesis of 4-Decanone

A common method for the synthesis of ketones is the oxidation of secondary alcohols. 4-
Decanone can be synthesized by the oxidation of 4-decanol.

Protocol: Oxidation of 4-Decanol to 4-Decanone

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-decanol in a suitable solvent such as dichloromethane or acetone.

» Oxidation: Cool the solution in an ice bath. Slowly add an oxidizing agent, such as pyridinium
chlorochromate (PCC) or a solution of sodium dichromate in sulfuric acid (Jones oxidation).

e Reaction Monitoring: Allow the mixture to warm to room temperature and stir until the
reaction is complete. The reaction progress can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

» Workup: Once the reaction is complete, quench the reaction by adding water. Separate the
organic layer and wash it sequentially with a saturated aqueous solution of sodium
bicarbonate and brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure. The crude 4-decanone can be further purified by
vacuum distillation or column chromatography.
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Workflow for Synthesis and Purification of 4-Decanone
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Caption: Experimental workflow for the synthesis of 4-decanone.
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Analytical Characterization

The identification and differentiation of 4-decanone and its isomers are typically performed
using a combination of spectroscopic and chromatographic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC separates the volatile compounds in
a mixture, and MS provides information about the molecular weight and fragmentation
pattern, which helps in identifying the specific isomer.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the chemical environment of the hydrogen and carbon atoms in
the molecule, allowing for the unambiguous determination of the structure of each isomer.

o Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of the carbonyl
(C=0) functional group, which exhibits a characteristic strong absorption band around 1715
cm~1[2]

Conclusion

4-Decanone is a simple aliphatic ketone with a wide range of structural and stereoisomers. A
thorough understanding of its chemical structure, properties, and the nuances of its isomerism
is critical for its use in research and industry. The experimental protocols for its synthesis and
the analytical methods for its characterization provide the necessary tools for scientists to work
with this compound and its related isomers effectively. The data and workflows presented in
this guide serve as a valuable resource for professionals in the chemical and pharmaceutical
sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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